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Compound of Interest

Compound Name: 1-lodo-2-methylbutane

Cat. No.: B3029301

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. 1-lodo-2-methylbutane, a flammable and irritant alkyl halide, requires a stringent
disposal protocol. This guide provides essential, step-by-step instructions for its safe
disposition, aligning with standard laboratory safety and environmental protection practices.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is critical to be aware of the inherent hazards of 1-
iodo-2-methylbutane. It is a flammable liquid and vapor, and it can cause skin and serious eye
irritation.[1] Always handle this chemical in a well-ventilated area, preferably within a fume
hood, and wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative safety and physical
properties of 1-iodo-2-methylbutane.
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Property Value Source
Flash Point 42 °C (108 °F)

Boiling Point 148 °C

Specific Gravity 1.51 g/mL at 20 °C

Molecular Weight 198.05 g/mol [1]

Step-by-Step Disposal Procedure

The disposal of 1-iodo-2-methylbutane should be managed as hazardous waste. Do not
attempt to dispose of this chemical down the drain or in regular trash.[2]

o Waste Segregation: It is crucial to segregate halogenated organic waste, such as 1-iodo-2-
methylbutane, from non-halogenated waste streams.[3][4] This is because halogenated
compounds require specific disposal methods, often involving high-temperature incineration.

[4]
e Containerization:

o Use a designated, chemically resistant, and leak-proof container for collecting 1-iodo-2-
methylbutane waste. A glass bottle with a secure screw cap is recommended.[4]

o The container must be clearly labeled as "Hazardous Waste," "Halogenated Organic
Waste," and "1-lodo-2-methylbutane."

o Ensure the container is kept tightly closed when not in use to prevent the release of
flammable vapors.

o Storage:

o Store the waste container in a well-ventilated, cool, and designated hazardous waste
accumulation area.

o Keep it away from heat, sparks, open flames, and other ignition sources.

o Store in a secondary containment tray to mitigate potential spills.[2]
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¢ Institutional Protocol:

o Consult your institution's Environmental Health and Safety (EHS) department for their
specific procedures and to schedule a waste pickup.[2]

o Adhere to all local, state, and federal regulations regarding hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-iodo-2-
methylbutane.
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Caption: Disposal workflow for 1-lodo-2-methylbutane.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 1-iodo-2-methylbutane, fostering a culture of safety
and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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